Cas no 516490-59-8 (Benzenamine, N-cyclohexyl-3-ethyl- (9CI))

• Product Name: Benzenamine, N-cyclohexyl-3-ethyl- (9CI)
• CAS No: 516490-59-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 1022727
• PubChem ID: 11009024
• Update Time: 2025-04-20

Benzenamine, N-cyclohexyl-3-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclohexyl-3-ethyl- (9CI)
• N-cyclohexyl-3-ethylaniline
• AKOS009179872
• DTXSID80451713
• Benzenamine,N-cyclohexyl-3-ethyl-(9ci)
• 516490-59-8
• SCHEMBL21257475

• Inchi： 1S/C14H21N/c1-2-12-7-6-10-14(11-12)15-13-8-4-3-5-9-13/h6-7,10-11,13,15H,2-5,8-9H2,1H3
• InChI Key： QXGRWCOMSGTMML-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(CC)C=1)C1CCCCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų